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Compound of Interest

Compound Name: Nonadecane

Cat. No.: B133392

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety considerations for
the handling and use of nonadecane (CisHa40). The information is compiled from safety data
sheets and standardized testing protocols to ensure a thorough understanding of its properties
and the necessary precautions for a safe laboratory environment.

Chemical and Physical Properties

Nonadecane is a straight-chain alkane with 19 carbon atoms. It is a white, waxy solid at room
temperature and is insoluble in water.[1] Key physical and chemical data are summarized
below.
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Property Value Source
Molecular Formula C19Hao0 [2][3]
Molecular Weight 268.52 g/mol [2][4]
Appearance White solid [5]
Melting Point 32-34 °C (89.6-93.2 °F) [2][6]
Boiling Point 330 °C (626 °F) [31[41[7]
Flash Point 168 °C (334.4 °F) (closed cup)  [2][4][5]

Autoignition Temperature

230 °C (446 °F)

[4]1[5]

Density 0.786 g/mL at 25 °C [7]
Vapor Density 9.27 (Air=1) 41071
Solubility in Water Insoluble [11[81I9]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), nonadecane is generally not classified as a hazardous substance.[3][10] However,

some suppliers indicate that it may cause skin, eye, and respiratory irritation.[2][4][5] The

toxicological properties have not been fully investigated, and as with any chemical, it should be

handled with care.[4][5]

Potential Health Effects:

 Inhalation: May cause respiratory tract irritation.[4][5] Inhalation of fumes from the heated

product may require moving the affected person to fresh air.[10]

o Skin Contact: May cause skin irritation.[4][5] However, some sources state it is not a skin

irritant.[9]

o Eye Contact: May cause eye irritation.[4][5]

 Ingestion: Ingestion of large amounts may cause nausea and vomiting.[10]
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Handling and Storage

Standard safe laboratory practices should be followed when handling nonadecane.

Handling:

Use in a well-ventilated area.[3][5]

Avoid contact with skin and eyes by wearing appropriate personal protective equipment.[2][5]

Minimize dust generation and accumulation.[2][5]

Keep away from heat, sparks, and open flames.[4]

Wash hands thoroughly after handling.[2][5]

Do not eat, drink, or smoke in areas where nonadecane is handled.[2]

Storage:

o Store in a tightly closed container.[5][11]

e Store in a cool, dry, and well-ventilated area.[5][9][11]

» Keep away from incompatible materials such as strong oxidizing agents.[5][8][12]
Exposure Controls and Personal Protective

Equipment

Engineering controls and personal protective equipment (PPE) are essential for minimizing
exposure.
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Control

Recommendation

Source

Engineering Controls

Use adequate general or local
exhaust ventilation to keep
airborne concentrations low.
Eyewash stations and safety
showers should be readily

available.

[2](5]

Eye/Face Protection

Wear chemical safety goggles
or glasses that comply with
OSHA's 29 CFR 1910.133 or
European Standard EN166.

[2](3]15]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.

[2](5]

Respiratory Protection

Respiratory protection is not
typically required under normal
use with adequate ventilation.
If dust is generated, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator may be necessary.

[3105][11]

First Aid Measures

In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures Source
Move the person to fresh air. If
) breathing is difficult, give
Inhalation [2][5][11]

oxygen. Seek medical

attention if symptoms persist.

Skin Contact

Wash the affected area with
plenty of soap and water.
Remove contaminated
clothing. Seek medical
attention if irritation develops

or persists.

[2105][11]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

medical attention.

[2](5]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

medical attention immediately.

[2]

Fire and Explosion Hazard Data
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Property Value Source
N May be combustible at high

Flammability [4]
temperatures.

Flash Point 168 °C (334.4 °F) (closed cup)  [2][4][5]

Autoignition Temperature 230 °C (446 °F) [41[5]
Use water spray, dry chemical,

Suitable Extinguishing Media carbon dioxide, or alcohol- [2][3]
resistant foam.

Hazardous Combustion Carbon monoxide and carbon 51110]

Products dioxide.
Wear a self-contained

Fire-Fighting Procedures breathing apparatus (SCBA) [2][5][10]

and full protective gear.

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment.[2][5] Avoid

generating dust.[3][5]

e Environmental Precautions: Prevent entry into drains and waterways.[2][3]

» Methods for Cleaning Up: For small spills, wipe up with a cloth. For larger spills, cover with

an inert absorbent material (e.g., sand, earth) and collect for disposal.[10] Vacuum or sweep

up the material and place it into a suitable disposal container.[5]

Toxicological and Ecotoxicological Information

Toxicological Information:

o Acute Toxicity: No data is available for nonadecane.[3][13] It is not classified as an acutely

toxic substance.[10]

o Skin Corrosion/Irritation: May cause skin irritation.[4][5] However, several sources state that

no data is available or that it is not classified as a skin irritant.[9][13]
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e Serious Eye Damage/Irritation: May cause eye irritation.[4][5]

o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[3][12]

e Aspiration Hazard: Aspiration into the lungs can produce severe lung damage.[6]
Ecotoxicological Information:

» Nonadecane is not readily biodegradable and has the potential for bioaccumulation in
aguatic organisms.[9][10]

e |tis insoluble in water and will spread on the surface.[9][10]
e Itis not classified as hazardous to the aquatic environment.[10]

Experimental Protocols

The safety data for nonadecane is determined through standardized experimental protocols,
primarily those established by the Organisation for Economic Co-operation and Development
(OECD).

OECD Guideline 404: Acute Dermal Irritation/Corrosion

This guideline details the in vivo procedure for assessing the potential of a substance to cause
skin irritation or corrosion.

Principle: A single dose of the test substance is applied to the skin of an animal (typically an
albino rabbit) for a set duration, and the effects are observed and scored.[5]

Methodology:
e Animal Selection: Healthy, young adult albino rabbits are used.[11]

o Preparation: The fur on the animal's back is clipped approximately 24 hours before the test.
[14]
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Application: 0.5 g of the solid test substance is applied to a small area of the skin
(approximately 6 cm2) and covered with a gauze patch and semi-occlusive dressing.[3][11]

Exposure: The exposure duration is typically 4 hours.[11]

Observation: After exposure, the patch is removed, and the skin is observed for erythema
(redness) and edema (swelling) at 1, 24, 48, and 72 hours, and if necessary, for up to 14
days.[4][11]

Scoring: The reactions are scored on a scale of 0 (no effect) to 4 (severe effect).

Classification: The substance is classified as an irritant based on the mean scores for
erythema or edema.

OECD Guideline 439: In Vitro Skin Irritation:
Reconstructed Human Epidermis Test Method

This guideline provides an in vitro alternative to animal testing for skin irritation.

Principle: The test substance is applied to a reconstructed human epidermis (RhE) model, and
cell viability is measured to assess irritation potential.[15]

Methodology:

Tissue Model: A commercially available RhE model is used.

Application: The test substance is applied topically to the tissue surface.
Incubation: The tissues are incubated for a specific period (e.g., 60 minutes).[16]

Viability Assessment: After incubation and a post-exposure period, cell viability is determined
using a colorimetric assay, such as the MTT assay.[15][16]

Classification: A substance is identified as an irritant if the mean tissue viability is reduced
below 50% of the negative control.[15]

Visualizations
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Safe Handling Workflow for Nonadecane
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Caption: Workflow for the safe handling of nonadecane.
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OECD Guideline 404: Dermal Irritation Test Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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